Cas no 116448-91-0 (Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester)

• Product Name: Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester
• CAS No: 116448-91-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 131209
• PubChem ID: 45089359
• Update Time: 2025-04-19

Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester
• 5-amino-2-methyl-4-nitroBenzoic acid methyl ester
• methyl 5-amino-2-methyl-4-nitrobenzoate
• CTK8G6299
• SureCN2555156
• Benzoic acid, 5-amino-2-methyl-4-nitro-, methyl ester (9CI)
• DTXSID50666453
• 116448-91-0
• FT-0715120
• CIOLBXFIRSNSRA-UHFFFAOYSA-N
• G11292
• SB79234
• SCHEMBL2555156

• Inchi： 1S/C9H10N2O4/c1-5-3-8(11(13)14)7(10)4-6(5)9(12)15-2/h3-4H,10H2,1-2H3
• InChI Key： CIOLBXFIRSNSRA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=CC=1C)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 98.14000
• LogP: 2.37640